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Compound of Interest

Compound Name: 4-Methylpyridine-2-carbaldehyde

Cat. No.: B1311750

CAS Number: 53547-60-7

This technical guide provides an in-depth overview of 4-Methylpyridine-2-carbaldehyde, a
key heterocyclic aldehyde for researchers, scientists, and professionals in drug development.
This document covers its chemical and physical properties, safety information, synthesis, and
its significant role as a precursor in the development of therapeutic agents.

Chemical and Physical Properties

4-Methylpyridine-2-carbaldehyde, also known as 2-Formyl-4-methylpyridine or 4-
Methylpicolinaldehyde, is a liquid at room temperature.[1] Its core structure consists of a
pyridine ring substituted with a methyl group at the 4-position and an aldehyde group at the 2-
position.

Table 1: Physicochemical Properties of 4-Methylpyridine-2-carbaldehyde
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Property Value Reference
CAS Number 53547-60-7 [21[3114]
Molecular Formula C7H7NO [2][3]
Molecular Weight 121.14 g/mol [3]
Appearance Liquid [1]

Density 1.082 g/mL at 25 °C [1]
Refractive Index n20/D 1.531 [1]

Flash Point 85.6 °C (186.1 °F) [1]

2-Formyl-4-methylpyridine, 4-
Synonyms Methylpicolinaldehyde, 2- [2]

Formyl-4-picoline

Safety and Handling

4-Methylpyridine-2-carbaldehyde is classified as a substance that requires careful handling
in a laboratory setting.

Table 2: GHS Hazard Information
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. . Precautionary
Pictogram Signal Word Hazard Statements
Statements

P264: Wash skin
thoroughly after
handling.P270: Do not
eat, drink or smoke
when using this
product.P280: Wear
protective gloves/ eye
protection/ face
protection.P301 +

P312: IF
_ SWALLOWED: Call a
H302: Harmful if
_ POISON
GHSO07 (Exclamation _ swallowed.H319: _
Warning ) CENTER/doctor if you
Mark) Causes serious eye
S feel unwell.P305 +
irritation.

P351 + P338: IF IN
EYES: Rinse
cautiously with water
for several minutes.
Remove contact
lenses, if present and
easy to do. Continue
rinsing.P337 + P313:
If eye irritation
persists: Get medical

advice/attention.

This information is sourced from publicly available safety data sheets.[1][5][6][7]

It is recommended to handle this compound in a well-ventilated area, such as a chemical fume
hood, and to use appropriate personal protective equipment (PPE), including gloves and safety
glasses. Store in a tightly closed container in a dry and well-ventilated place.

Synthesis of 4-Methylpyridine-2-carbaldehyde
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The primary synthetic route to 4-Methylpyridine-2-carbaldehyde is through the selective
oxidation of the methyl group at the 2-position of 2,4-dimethylpyridine (2,4-lutidine). Selenium
dioxide (SeOz2) is a commonly employed oxidizing agent for this transformation.[8][9] The
methyl group at the 2-position is more susceptible to oxidation than the one at the 4-position.[9]

Experimental Protocol: Oxidation of 2,4-Lutidine with
Selenium Dioxide

This protocol is a representative procedure based on established methods for the selenium
dioxide oxidation of methylpyridines.[8][9]

Materials:

e 2.4-Lutidine

¢ Selenium Dioxide (Se0O2)

e 1,4-Dioxane (anhydrous)

» Ethyl acetate

o Saturated sodium bicarbonate solution
¢ Anhydrous magnesium sulfate

« Silica gel for column chromatography
 Inert gas (e.g., Nitrogen or Argon)
Procedure:

¢ In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve
2,4-lutidine (1 equivalent) in anhydrous 1,4-dioxane under an inert atmosphere.

¢ Add selenium dioxide (1.1 equivalents) to the solution.

o Heat the reaction mixture to reflux (approximately 101 °C) and maintain this temperature for
several hours. The progress of the reaction should be monitored by Thin Layer
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Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS).

Upon completion, cool the reaction mixture to room temperature.

Filter the mixture to remove the precipitated black selenium metal.

Concentrate the filtrate under reduced pressure to remove the 1,4-dioxane.

Dissolve the crude residue in ethyl acetate and wash with a saturated sodium bicarbonate
solution to remove any acidic byproducts.

Separate the organic layer, dry over anhydrous magnesium sulfate, and filter.

Concentrate the organic layer under reduced pressure to obtain the crude 4-
Methylpyridine-2-carbaldehyde.

Purify the crude product by column chromatography on silica gel to yield the pure product.
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Synthesis Workflow of 4-Methylpyridine-2-carbaldehyde

Starting Materials

2,4-Lutidine Selenium Dioxide (SeOz2)

Oxidation in Dioxane
(Reflux)

Workup & Purification

Filtration

[Column Chromatographa

Final Rroduct

4-Methylpyridine-2-carbaldehyde
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Role in Anticancer Drug Development

4-Methylpyridine-2-carbaldehyde

Condensation with
Thiosemicarbazide Derivatives

Thiosemicarbazone Derivatives

Ribonucleotide Reductase (RNR)

Inhibition of Deoxyribonucleotide
Synthesis

Inhibition of DNA Synthesis &
Cell Proliferation

Anticancer Activity
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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